3-benzoyl-5-(3-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione
Overview
Description
3-benzoyl-5-(3-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione, also known as BZT, is a chemical compound that has been widely studied for its potential applications in scientific research. BZT belongs to the class of imidazoline derivatives and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Antidepressant Drug Development
Given the compound’s relation to piperazine derivatives like mCPP, which have been used in the development of antidepressants such as trazodone and nefazodone , it may serve as a starting point for the synthesis of new antidepressant agents.
Analytical Chemistry
The compound’s unique structure makes it suitable for use as a reference material in analytical methods like gas chromatography-mass spectrometry (GC-MS) or high-pressure liquid chromatography (HPLC), aiding in the identification and quantification of similar compounds .
Illicit Substance Detection
Due to the structural similarity to controlled piperazine derivatives, this compound could be used to develop standards for the detection of illicit substances in forensic science .
Mechanism of Action
Target of Action
The compound, also known as 3-benzoyl-5-(3-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione, is a member of the benzimidazole class of compounds . It is structurally similar to benzylpiperazine (BZP) and 1-(3-chlorophenyl)piperazine (mCPP), which are known to act as central nervous system (CNS) stimulants . Therefore, it is likely that this compound may also interact with the CNS.
Biochemical Pathways
The compound’s potential interaction with dopamine, norepinephrine, and serotonin suggests that it may affect several biochemical pathways. These include the dopaminergic, noradrenergic, and serotonergic pathways, which are involved in mood regulation, arousal, and reward processing .
Pharmacokinetics
Given its structural similarity to bzp and mcpp, it may share similar pharmacokinetic properties .
Result of Action
The compound’s potential interaction with neurotransmitters in the CNS suggests that it may have psychoactive effects. Depending on the specific neurotransmitter systems it interacts with, these effects could include changes in mood, arousal, or reward processing .
properties
IUPAC Name |
[4-(3-chlorophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-phenylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2OS/c1-18(2)20-15(13-9-6-10-14(19)11-13)17(23)21(18)16(22)12-7-4-3-5-8-12/h3-11H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUTWSBGGVJAHU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(N=C(C(=S)N1C(=O)C2=CC=CC=C2)C3=CC(=CC=C3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzoyl-4-(3-chlorophenyl)-2,2-dimethyl-2,5-dihydro-1H-imidazole-5-thione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-Methoxy-2-(4-methoxyphenyl)-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione](/img/structure/B2896435.png)
![(E)-1-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-3-phenylprop-2-en-1-one](/img/structure/B2896445.png)
![N-Methyl-N-[2-[2-(3-methyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide](/img/structure/B2896448.png)
![N-[(2,6-Difluorophenyl)methyl]cyclohex-3-ene-1-carboxamide](/img/structure/B2896451.png)
![1-(3-Methoxyphenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2896452.png)
![methyl 3-(N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate](/img/structure/B2896454.png)
![N-[4-(acetylamino)phenyl]-2-(3-butyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide](/img/structure/B2896456.png)